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Compound of Interest

Compound Name: Copper tungstate

Cat. No.: B8023041 Get Quote

A comprehensive analysis of the low-temperature magnetic properties of copper tungstate
(CuWO₄), detailing its transition to an antiferromagnetic state and the experimental

methodologies used for its characterization. This guide is intended for researchers, scientists,

and professionals in drug development seeking a deeper understanding of this inorganic

compound's magnetic behavior.

Copper tungstate (CuWO₄) exhibits intriguing magnetic properties at low temperatures,

transitioning from a paramagnetic to an antiferromagnetic state. This behavior is primarily

dictated by the spin interactions of the Cu²⁺ ions within its crystal lattice. A thorough

understanding of these properties is crucial for its potential applications in various scientific and

technological fields.

Magnetic Ordering and Transitions
At temperatures above its Néel temperature, copper tungstate is in a paramagnetic state. As

the temperature is lowered, short-range magnetic order begins to appear at approximately 90

K.[1] This is a precursor to the establishment of long-range antiferromagnetic order, which

occurs at a Néel temperature (Tₙ) of about 24 K.[1] This transition into the antiferromagnetic

state is a key characteristic of CuWO₄ at low temperatures. The ground state of the Cu²⁺ ion is

almost a pure spin state, which simplifies the theoretical analysis of its magnetic properties.[1]

The antiferromagnetic nature of CuWO₄ is attributed to the superexchange interactions

between the magnetic Cu²⁺ ions, mediated by the non-magnetic oxygen and tungsten ions.

The strength of this interaction can be quantified by the antiferromagnetic exchange integral,
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which has been determined from the electron paramagnetic resonance (EPR) spectrum of

Cu²⁺ exchange-coupled pairs.[1]

Quantitative Magnetic Data
The magnetic properties of copper tungstate have been characterized through various

experimental techniques, yielding key quantitative data that describes its behavior.

Magnetic
Parameter

Value
Experimental
Technique

Reference

Néel Temperature (Tₙ) ~ 24 K
Magnetic

Susceptibility, EPR
[1]

Short-range order

onset
~ 90 K

Magnetic

Susceptibility, EPR
[1]

Antiferromagnetic

Exchange Integral (J)
30 K EPR Spectroscopy [1]

Magnetic Moment

(Cu²⁺)
0.78 µB DFT Calculations [2]

Experimental Characterization
The elucidation of the magnetic properties of copper tungstate relies on a suite of sensitive

experimental techniques.

Magnetic Susceptibility Measurements
The temperature dependence of magnetic susceptibility provides critical information about the

magnetic transitions in a material. These measurements are typically performed using a SQUID

(Superconducting Quantum Interference Device) magnetometer.

Protocol:

A single crystal or powdered sample of CuWO₄ is placed in a sample holder.
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The sample is cooled down to the lowest desired temperature (e.g., 2 K) in the absence of

an external magnetic field.

A small, constant magnetic field (e.g., 100 Oe) is applied.

The magnetic moment of the sample is measured as the temperature is slowly increased.

The magnetic susceptibility (χ) is calculated by dividing the measured magnetic moment by

the applied magnetic field and the sample mass.

The Néel temperature is identified as the temperature at which a cusp or a peak appears in

the susceptibility versus temperature curve.

Neutron Diffraction
Neutron diffraction is a powerful technique for determining the magnetic structure of a material.

Neutrons have a magnetic moment that interacts with the magnetic moments of the atoms in a

crystal, providing direct information about the arrangement of spins.

Protocol:

A powdered or single-crystal sample of CuWO₄ is mounted in a cryostat that allows for

cooling to low temperatures.

A monochromatic beam of neutrons is directed at the sample.

The scattered neutrons are detected at various angles.

Below the Néel temperature, additional Bragg peaks, known as magnetic reflections, appear

in the diffraction pattern.

The positions and intensities of these magnetic peaks are analyzed to determine the

arrangement of the magnetic moments (spins) in the crystal lattice, revealing the

antiferromagnetic structure.

Specific Heat Measurements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8023041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific heat measurements can detect phase transitions, including magnetic ordering. The

magnetic transition is often accompanied by a lambda-shaped anomaly in the specific heat

versus temperature curve.

Protocol:

A small, well-characterized sample of CuWO₄ is attached to a sensitive thermometer and a

heater.

The sample is cooled to the desired starting temperature in a high-vacuum environment.

A known amount of heat is applied to the sample, and the resulting change in temperature is

precisely measured.

The heat capacity is calculated from the heat input and the temperature change.

Measurements are taken over a range of temperatures, particularly around the expected

magnetic transition temperature, to observe the anomaly associated with the long-range

magnetic ordering.

Visualizing Magnetic Behavior and Experimental
Processes
To better illustrate the concepts discussed, the following diagrams are provided.
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Caption: Magnetic phase transitions in CuWO₄ with decreasing temperature.
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Caption: Experimental workflow for characterizing low-temperature magnetic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Magnetic Secrets of Copper Tungstate at
Cryogenic Temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8023041#magnetic-properties-of-copper-tungstate-
at-low-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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